Cas no 2137794-47-7 (rac-N-[(1R,3S)-3-(hydroxymethyl)cyclopentyl]-2,2-dimethylpropanamide)

• Product Name: rac-N-[(1R,3S)-3-(hydroxymethyl)cyclopentyl]-2,2-dimethylpropanamide
• CAS No: 2137794-47-7
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 6577064
• PubChem ID: 165442372
• Update Time: 2025-07-17

rac-N-[(1R,3S)-3-(hydroxymethyl)cyclopentyl]-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• rac-N-[(1R,3S)-3-(hydroxymethyl)cyclopentyl]-2,2-dimethylpropanamide
• EN300-635303
• 2137794-47-7

• Inchi： 1S/C11H21NO2/c1-11(2,3)10(14)12-9-5-4-8(6-9)7-13/h8-9,13H,4-7H2,1-3H3,(H,12,14)/t8-,9+/m0/s1
• InChI Key： NRSCLSVVPQGKPM-DTWKUNHWSA-N
• SMILES： OC[C@H]1CC[C@H](C1)NC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 199.157228913g/mol
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 49.3Ų

Additional information on rac-N-[(1R,3S)-3-(hydroxymethyl)cyclopentyl]-2,2-dimethylpropanamide

Introduction to rac-N-[(1R,3S)-3-(hydroxymethyl)cyclopentyl]-2,2-dimethylpropanamide (CAS No. 2137794-47-7)

Rac-N-[(1R,3S)-3-(hydroxymethyl)cyclopentyl]-2,2-dimethylpropanamide (CAS No. 2137794-47-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications. The compound's structure includes a cyclopentyl ring with a hydroxymethyl group and a dimethylpropanamide moiety, which contribute to its distinct chemical properties and biological activities.

The cyclopentyl ring and the hydroxymethyl group are key structural elements that influence the compound's solubility, stability, and interactions with biological targets. The dimethylpropanamide moiety, on the other hand, provides additional functional groups that can be modified to enhance the compound's pharmacological profile. These structural features make rac-N-[(1R,3S)-3-(hydroxymethyl)cyclopentyl]-2,2-dimethylpropanamide a promising candidate for various therapeutic applications.

Recent studies have focused on the potential of rac-N-[(1R,3S)-3-(hydroxymethyl)cyclopentyl]-2,2-dimethylpropanamide as a modulator of specific biological pathways. One notable area of research is its interaction with G protein-coupled receptors (GPCRs), which are important targets for many drugs. GPCRs play crucial roles in various physiological processes, including neurotransmission, immune responses, and cellular signaling. The ability of rac-N-[(1R,3S)-3-(hydroxymethyl)cyclopentyl]-2,2-dimethylpropanamide to modulate GPCRs could have significant implications for the development of new therapeutic agents.

In addition to its potential as a GPCR modulator, rac-N-[(1R,3S)-3-(hydroxymethyl)cyclopentyl]-2,2-dimethylpropanamide has been investigated for its anti-inflammatory properties. Inflammation is a complex biological response that is involved in numerous diseases, including arthritis, asthma, and inflammatory bowel disease. Preclinical studies have shown that rac-N-[(1R,3S)-3-(hydroxymethyl)cyclopentyl)-2,2-dimethylpropanamide can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. This makes it a potential candidate for the treatment of inflammatory disorders.

The pharmacokinetic properties of rac-N-[(1R,3S)-3-(hydroxymethyl)cyclopentyl)-2,2-dimethylpropanamide have also been studied extensively. Research has demonstrated that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the compound can effectively reach its target sites in the body and exert its therapeutic effects without causing significant side effects.

Furthermore, the safety profile of rac-N-[(1R,3S)-3-(hydroxymethyl)cyclopentyl)-2,2-dimethylpropanamide has been evaluated in preclinical studies. Toxicity assessments have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. This favorable safety profile supports its potential for further clinical development.

In conclusion, rac-N-[(1R,3S)-3-(hydroxymethyl)cyclopentyl)-2,2-dimethylpropanamide (CAS No. 2137794-47-7) is a promising compound with a unique chemical structure and diverse biological activities. Its potential as a GPCR modulator and anti-inflammatory agent makes it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic applications.